Cas no 31828-68-9 (L-Homocysteine thiolactone hydrochloride)

• Product Name: L-Homocysteine thiolactone hydrochloride
• CAS No: 31828-68-9
• MF: C₄H₈ClNOS
• MW: 153.630418777466
• MDL: MFCD00065494
• CID: 314230
• PubChem ID: 24895745
• Update Time: 2025-04-19

L-Homocysteine thiolactone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminodihydrothiophen-2(3H)-one hydrochloride
• 2(3H)-Thiophenone,3-aminodihydro-, hydrochloride (1:1), (3S)-
• L-HOMOCYSTEINE THIOLACTONE HCL CRYSTALLINE
• L-HOMOCYSTEINE THIOLACTONE HYDROCHLORIDE
• (3S)-3-aminothiolan-2-one,hydrochloride
• L-2-Amino-4-mercaptobutyric acid 1,4-thiolactone hydrochloride
• (S)-3-Aminodihydro-2(3H)-thiophenone hydrochloride
• PD103002
• UNII-2HTL9Q12FE
• C4H8ClNOS
• HY-101404A
• L-Homocysteine thiolactone hydrochloride, >=99.0% (TLC)
• L-homocysteine thiolactone HCl
• AS-49937
• Q27254763
• HOMOCYSTEINE L-FORM THIOLACTONE HYDROCHLORIDE [MI]
• O10218
• 3-Aminothiolan-2-one--hydrogen chloride (1/1)
• SCHEMBL185765
• A919235
• L-Homocysteine thiolactone (hydrochloride)
• Z5069354967
• ZSEGSUBKDDEALH-DFWYDOINSA-N
• 2(3H)-THIOPHENONE, 3-AMINODIHYDRO-, HYDROCHLORIDE (1:1), (3S)-
• Homocysteine thiolactone hydrochloride, L-
• DTXSID60953745
• 31828-68-9
• HOMOCYSTEINE THIOLACTONE HYDROCHLORIDE, (+)-
• NS00084087
• CS-6394
• EINECS 250-824-1
• AKOS015950984
• L-Homocysteine thiolactone hydrochloride, >=98% (TLC)
• (S)-3-Aminodihydrothiophen-2(3H)-one HCl
• 2HTL9Q12FE
• (3S)-3-aminothiolan-2-one;hydrochloride
• (3S)-3-Aminodihydro-2(3H)-thiophenone Hydrochloride; (S)-3-Aminodihydro-2(3H)-thiophenone Hydrochloride; L-3-Aminodihydro-2(3H)-thiophenone Hydrochloride;
• L-Homocysteine thiolactone hydrochloride

• MDL： MFCD00065494
• Inchi： 1S/C4H7NOS.ClH/c5-3-1-2-7-4(3)6;/h3H,1-2,5H2;1H/t3-;/m0./s1
• InChI Key： ZSEGSUBKDDEALH-DFWYDOINSA-N
• SMILES： Cl.S1C([C@H](CC1)N)=O

Computed Properties

• Exact Mass: 153.00200
• Monoisotopic Mass: 153.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 68.4A^2

Experimental Properties

• Color/Form: solid
• Melting Point: 165-166 ºC
• Boiling Point: 253.8°C at 760 mmHg
• Flash Point: 107.3°C
• PSA: 68.39000
• LogP: 1.47950
• Solubility: Not determined
• Vapor Pressure: No data available

L-Homocysteine thiolactone hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：1-8-9
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives